Cas no 895005-78-4 (2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 895005-78-4
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6251997
• PubChem ID: 40508237
• Update Time: 2025-10-21

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• 895005-78-4
• F2515-1114
• AKOS024655681
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]acetamide

• Inchi： 1S/C20H18N4O4S/c1-28-14-5-2-6-15-19(14)22-20(29-15)24(11-13-4-3-9-21-10-13)18(27)12-23-16(25)7-8-17(23)26/h2-6,9-10H,7-8,11-12H2,1H3
• InChI Key： KZPNKPAZQJHHMC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(CC1C=NC=CC=1)C(CN1C(CCC1=O)=O)=O)OC

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

Comprehensive Analysis of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 895005-78-4)

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide, with CAS No. 895005-78-4, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrrolidin-1-yl moiety with a benzothiazol-2-yl and pyridin-3-yl group, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given its ability to interact with specific enzymatic pathways.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound’s 4-methoxy-1,3-benzothiazol-2-yl component is notable for its role in enhancing bioavailability and metabolic stability, a critical factor in drug design. Additionally, the pyridin-3-yl group contributes to its binding affinity, making it a subject of interest for studies on protein-ligand interactions and structure-activity relationships (SAR).

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide involves multi-step organic reactions, often requiring amide coupling and heterocyclic functionalization. Its CAS No. 895005-78-4 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. The compound’s purity and stability are rigorously tested using techniques like HPLC, NMR, and mass spectrometry, ensuring its suitability for high-throughput screening and preclinical studies.

One of the most searched questions in the context of this compound is its potential role in cancer therapy. Preliminary studies suggest that derivatives of benzothiazole and pyridine exhibit antiproliferative effects, sparking curiosity about its mechanism of action. Another hot topic is its applicability in neurodegenerative disease research, where kinase modulation is a key therapeutic strategy. These align with broader trends in AI-driven drug discovery, where computational models predict compound efficacy before lab validation.

From an industrial perspective, 895005-78-4 is often procured by contract research organizations (CROs) and pharmaceutical companies for lead optimization. Its molecular weight and logP values are frequently analyzed to assess drug-likeness, a metric popularized by Lipinski’s Rule of Five. Moreover, its solubility and stability under physiological conditions are critical parameters for formulation scientists.

In summary, 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide represents a versatile scaffold in medicinal chemistry. Its CAS No. 895005-78-4 ensures traceability, while its structural features align with contemporary research priorities like targeted therapy and personalized medicine. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative drug development.